Cas no 107555-38-4 (Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate)

• Product Name: Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate
• CAS No: 107555-38-4
• MF: C₁₂H₉F₂NO₃
• MW: 253.201570272446
• MDL: MFCD00173349
• CID: 127598
• PubChem ID: 2798043
• Update Time: 2025-10-28

Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate
• 3-Quinolinecarboxylicacid, 6,8-difluoro-4-hydroxy-, ethyl ester
• ethyl 6,8-difluoro-4-oxo-1H-quinoline-3-carboxylate
• 6,8-Difluoro-4-hydroxy-quinoline-3-carboxylic acid ethyl ester Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate
• 5J-037
• HMS1364B19
• HMS1431N19
• IDI1_011692
• CHEMBL4535294
• F3173-0020
• 138595-83-2
• 6,8-Difluoro-4-hydroxyquinoline-3-carboxylic acid ethyl ester
• ETHYL6,8-DIFLUORO-4-HYDROXYQUINOLINE-3-CARBOXYLATE
• SCHEMBL6200613
• VU0512660-1
• SB69302
• Maybridge3_000305
• CS-0212501
• A895422
• BB 0241108
• NUHKASXLPYOGHW-UHFFFAOYSA-N
• 107555-38-4
• 3-Quinolinecarboxylic acid, 6,8-difluoro-4-hydroxy-, ethyl ester
• 6,8-Difluoro-4-hydroxy-quinoline-3-carboxylic acid ethyl ester
• Oprea1_128487
• DTXSID10383972
• MFCD00173349
• EN300-141924
• CCG-233911
• Bionet2_000041
• Z1737940705
• 6,8-Difluoro-4-hydroxy-quinoline-3-carboxylic acid ethyl ester
• AKOS000271248
• STK786668
• BBL028329
• G30887

• MDL： MFCD00173349
• Inchi： 1S/C12H9F2NO3/c1-2-18-12(17)8-5-15-10-7(11(8)16)3-6(13)4-9(10)14/h3-5H,2H2,1H3,(H,15,16)
• InChI Key： NUHKASXLPYOGHW-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(C(C(=O)OCC)=CNC=21)=O)F

Computed Properties

• Exact Mass: 253.05500
• Monoisotopic Mass: 253.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 335.9±37.0 °C at 760 mmHg
• Flash Point: 157.0±26.5 °C
• Refractive Index: 1.537
• PSA: 59.42000
• LogP: 2.39530
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate

Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate (CAS No. 107555-38-4): A Comprehensive Overview

Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate (CAS No. 107555-38-4) is a fluorinated quinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, characterized by its ethyl ester functionality and the presence of two fluoro substituents at the 6th and 8th positions, exhibits promising biological activities that make it a valuable scaffold for drug discovery and development.

The< strong>Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate molecule belongs to the broader class of quinoline derivatives, which have been extensively studied for their potential therapeutic applications. Quinolines and their derivatives are known for their broad spectrum of biological activities, including antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of fluorine atoms into the quinoline core can significantly modulate the pharmacokinetic and pharmacodynamic properties of these compounds, enhancing their potency and selectivity.

In recent years, there has been a growing interest in the development of novel fluorinated quinoline derivatives as potential therapeutic agents. The< strong>Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate (CAS No. 107555-38-4) has been investigated for its potential role in various biological processes. One of the most notable areas of research is its application in anticancer therapy. Studies have shown that this compound can exhibit inhibitory effects on certain cancer cell lines by interfering with key cellular pathways involved in tumor growth and progression.

The< strong>Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate molecule's structure allows for interactions with specific biological targets, making it a promising candidate for further investigation. The presence of both hydroxyl and carboxyl groups provides multiple sites for chemical modification, enabling the synthesis of analogs with enhanced biological activity. Additionally, the< strong>fluoro substituents can improve metabolic stability and binding affinity to target proteins.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds to identify potential drug candidates. The< strong>Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate (CAS No. 107555-38-4) has been subjected to various computational studies to predict its binding interactions with biological targets. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more effective derivatives.

The< strong>Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate also shows promise in the treatment of infectious diseases. Research indicates that this compound can exhibit potent activity against certain bacterial and viral pathogens by disrupting essential cellular processes. The< strong>fluoro substituents contribute to its ability to resist enzymatic degradation, thereby increasing its bioavailability and therapeutic efficacy.

In conclusion, Ethyl 6,8-difluoro-4-hydroxyquinoline-3-carboxylate (CAS No. 107555-38-4) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for drug discovery, particularly in the areas of oncology and infectious disease treatment. Continued research and development are warranted to fully explore its therapeutic capabilities and to optimize its pharmacological properties.